Cas no 1236538-59-2 (7-bromo-5-chloro-1-benzothiophene)

• Product Name: 7-bromo-5-chloro-1-benzothiophene
• CAS No: 1236538-59-2
• MF: C₈H₄BrClS
• MW: 247.539359092712
• MDL: MFCD22560534
• CID: 2108317
• PubChem ID: 58513011
• Update Time: 2023-11-24

7-bromo-5-chloro-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5-chlorobenzo[b]thiophene
• 7-Bromo-5-chlorobenzothiophene
• INZLVUHXYROTAK-UHFFFAOYSA-N
• 7-bromo-5-chloro-1-benzothiophene
• Benzo[b]thiophene, 7-bromo-5-chloro-

• MDL： MFCD22560534
• Inchi： 1S/C8H4BrClS/c9-7-4-6(10)3-5-1-2-11-8(5)7/h1-4H
• InChI Key： INZLVUHXYROTAK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=CSC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.753±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.04 g/l) (25 º C),